Cas no 1806250-85-0 (6-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 6-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1806250-85-0
• MF: C₈H₆F₃IN₂O₂
• MW: 346.045124530792
• CID: 4834950
• Update Time: 2025-05-20

6-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H6F3IN2O2/c9-8(10,11)16-7-5(3-15)6(12)1-4(2-13)14-7/h1,3H,2,13H2
• InChI Key： ANQBFTQNPQAREP-UHFFFAOYSA-N
• SMILES： IC1=CC(CN)=NC(=C1C=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on 6-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

Comprehensive Guide to 6-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806250-85-0)

6-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806250-85-0) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, an iodo substituent, and a trifluoromethoxy group, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this molecule due to its versatility in drug discovery and material science applications.

The structural complexity of 6-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde allows it to serve as a key building block in the synthesis of bioactive compounds. Its aldehyde functionality enables further derivatization, while the iodo group offers opportunities for cross-coupling reactions, a hot topic in modern organic chemistry. With the growing demand for fluorinated compounds in medicinal chemistry, the trifluoromethoxy group in this molecule adds to its relevance in current research trends.

In pharmaceutical applications, 6-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde has shown promise as a precursor for potential drug candidates. The presence of both amino and aldehyde groups makes it particularly useful for creating Schiff bases, which are known for their diverse biological activities. Recent studies in AI-assisted drug discovery have highlighted the importance of such multifunctional intermediates in accelerating the development of new therapeutic agents.

The compound's CAS No. 1806250-85-0 serves as a unique identifier in chemical databases, facilitating its tracking in global supply chains. As researchers explore sustainable synthesis methods for complex molecules, this pyridine derivative has attracted attention for its potential in green chemistry applications. The iodo substituent, in particular, offers opportunities for catalytic transformations that align with current industry priorities of atom economy and reduced waste generation.

From a commercial perspective, 6-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde represents a niche but growing segment in fine chemicals. Suppliers catering to the pharmaceutical intermediates market have noted increased inquiries about this compound, reflecting its rising importance in drug development pipelines. Analytical chemists are particularly interested in its spectral properties, with the trifluoromethoxy group providing distinctive signals in NMR studies.

Quality control of CAS No. 1806250-85-0 requires specialized analytical techniques due to its structural complexity. Modern HPLC methods and mass spectrometry are typically employed to ensure purity standards meet research requirements. The compound's stability profile has been a subject of recent investigations, with particular focus on the aldehyde group's reactivity under various storage conditions.

In material science applications, the 6-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde structure offers interesting possibilities for designing functional materials. The combination of electron-withdrawing and electron-donating groups creates unique electronic properties that could be exploited in organic electronics. This aligns with current research trends in organic semiconductors and molecular electronics, areas experiencing rapid growth.

The synthesis of 6-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde typically involves multi-step procedures that highlight modern synthetic challenges. Recent publications have explored catalytic methods for introducing the trifluoromethoxy group, reflecting the chemical community's ongoing efforts to improve synthetic efficiency. These developments are particularly relevant to researchers searching for efficient synthetic routes to complex heterocycles.

Safety considerations for handling CAS No. 1806250-85-0 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when working with this chemical. The compound's material safety data sheet provides detailed information about storage requirements and handling procedures, topics frequently searched by laboratory professionals.

Looking forward, 6-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde is poised to maintain its relevance in chemical research. Its structural features address several current needs in medicinal chemistry and material science, while ongoing developments in synthetic methodology continue to improve access to this valuable intermediate. As the chemical industry evolves toward more specialized and functionalized building blocks, compounds like this will likely see increased utilization across multiple disciplines.